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An In-depth Technical Guide on the Core Fundamental Properties of Molybdenum
Pentafluoride for Researchers, Scientists, and Drug Development Professionals.

Introduction
Molybdenum pentafluoride (MoF₅) is an inorganic compound with the formula MoF₅. It is a

hygroscopic, volatile, yellow solid that is a key starting material in molybdenum chemistry.[1][2]

This technical guide provides a comprehensive overview of the fundamental properties of

Molybdenum Pentafluoride, including its physical and chemical characteristics, synthesis,

reactivity, and safety protocols. The information is tailored for researchers, scientists, and

professionals in drug development who may encounter or utilize this compound in their work.

Physical and Chemical Properties
Molybdenum pentafluoride is a volatile solid at room temperature. In the solid state, it exists

as a tetramer, [MoF₅]₄, with a cyclic structure of four distorted octahedral molybdenum atoms

bridged by fluorine atoms.[3] In the liquid and gaseous phases, it exists as a mixture of

oligomers, primarily dimers and trimers, with a small fraction of monomers.[1] The monomeric

form is believed to adopt a trigonal bipyramidal geometry.[4]

Quantitative Physical and Spectroscopic Data
The following tables summarize the key quantitative physical and spectroscopic data for

Molybdenum Pentafluoride.
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Table 1: Physical Properties of Molybdenum Pentafluoride

Property Value Reference(s)

Chemical Formula MoF₅ [1][2]

Molar Mass 190.94 g/mol [1][2]

Appearance Yellow solid [1][2]

Density 3.44 g/cm³ [1][2]

Melting Point 45.7 °C (318.8 K) [1][2]

Boiling Point 50 °C (sublimes) [1][2]

Crystal Structure Tetrameric in solid state [3]

Table 2: Thermodynamic Properties of Molybdenum Pentafluoride

Property Value Reference(s)

Standard Enthalpy of

Formation (ΔH°f) (crystal)
-1387 kJ/mol [5]

Heat Capacity (C) 96.6 J/mol·K [1][2]

Enthalpy of Fusion 6.1 kJ/mol

Table 3: Vibrational Spectroscopy Data for Monomeric MoF₅

Data for monomeric MoF₅ is typically obtained from matrix isolation studies.

Wavenumber
(cm⁻¹)

Vibrational Mode Symmetry Reference(s)

Data not explicitly

found in a tabular

format in the search

results, but discussed

in the cited literature.

[4][6][7]
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Note on ⁹⁵Mo NMR Spectroscopy: While ⁹⁵Mo NMR is a powerful technique for studying

molybdenum compounds, specific chemical shift and coupling constant data for Molybdenum
Pentafluoride are not readily available in the reviewed literature.

Synthesis and Reactivity
Synthesis of Molybdenum Pentafluoride
Molybdenum pentafluoride can be synthesized through several routes. The most common

methods involve the reduction of molybdenum hexafluoride or the direct fluorination of

molybdenum metal.

This method is based on the reaction described in Inorganic Syntheses and other literature

sources.[1][2]

Reaction: Mo + 5MoF₆ → 6MoF₅

Materials:

Molybdenum powder

Molybdenum hexafluoride (MoF₆)

Airtight reaction vessel (e.g., a sealed tube or autoclave) made of a resistant material such

as nickel or Monel.

Vacuum line

Heating apparatus (e.g., tube furnace)

Cold trap

Procedure:

Place a stoichiometric amount of molybdenum powder into the reaction vessel under an inert

atmosphere (e.g., argon or nitrogen) to prevent oxidation.

Evacuate the reaction vessel using a vacuum line to remove air and moisture.
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Cool a section of the reaction vessel or a connected cold trap with liquid nitrogen.

Carefully condense a five-fold molar excess of molybdenum hexafluoride into the cooled

section of the reaction vessel.

Seal the reaction vessel.

Allow the reactants to slowly warm to room temperature and then gently heat the vessel to a

temperature sufficient to initiate the reaction (temperatures around 150-200°C are typically

employed, though specific conditions may vary). The reaction is often carried out in a sealed

tube with a temperature gradient.

The reaction proceeds as the MoF₆ vapor comes into contact with the heated molybdenum

powder.

After the reaction is complete, the product, Molybdenum Pentafluoride, can be purified by

vacuum sublimation. The more volatile unreacted MoF₆ can be removed by careful

distillation to a cold trap.
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Reactivity of Molybdenum Pentafluoride
Molybdenum pentafluoride is a reactive compound. Its key reactions include:

Hydrolysis: It is extremely sensitive to moisture and hydrolyzes readily in the presence of

water or moist air, releasing hydrogen fluoride (HF).[1][2] This reaction is vigorous and

hazardous.

Disproportionation: Upon heating to around 165 °C, MoF₅ disproportionates to form

molybdenum tetrafluoride (MoF₄) and molybdenum hexafluoride (MoF₆).[1][2]

Reactions with Organic Solvents: The reactivity of MoF₅ with organic solvents is not

extensively documented in the initial search results, but caution should be exercised as it is a

strong oxidizing and fluorinating agent. Reactions with organic compounds are likely.

Hydrolysis Thermal Disproportionation
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Applications and Relevance to Drug Development
Based on the available literature, Molybdenum Pentafluoride does not have direct

applications in drug development or biological signaling pathways. Its high reactivity,

particularly its sensitivity to water, makes it unsuitable for use in biological systems. Its primary

utility lies in the field of inorganic synthesis, where it serves as a precursor for other

molybdenum compounds.

Safety and Handling
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Molybdenum pentafluoride is a hazardous chemical that requires strict safety precautions

during handling and storage.

Hazards: It is a strong oxidizing agent and is corrosive. Upon contact with moisture, it

releases toxic and corrosive hydrogen fluoride gas. Inhalation can be harmful.

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles and a face shield are mandatory.

Skin Protection: A full suit of protective clothing, including gloves made of a material

resistant to fluorides (e.g., neoprene or nitrile rubber), is essential.

Respiratory Protection: Work should be conducted in a well-ventilated fume hood. In case

of potential exposure, a self-contained breathing apparatus (SCBA) or a respirator with an

appropriate cartridge for acid gases and fluorides should be used.

Handling:

All manipulations should be carried out in a dry, inert atmosphere (e.g., in a glovebox or

using Schlenk line techniques).

Avoid contact with skin, eyes, and clothing.

Ensure that an eyewash station and a safety shower are readily accessible.

Storage:

Store in a tightly sealed container made of a resistant material (e.g., stainless steel,

Monel, or Teflon).

The storage area should be cool, dry, and well-ventilated, away from water and

incompatible materials.

Spills:

In case of a spill, evacuate the area.
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Use appropriate PPE for cleanup.

Small spills can be covered with a dry, inert absorbent material (e.g., sand or vermiculite).

Do not use water.

Large spills should be handled by trained emergency response personnel.

Conclusion
Molybdenum pentafluoride is a fundamentally important, yet highly reactive, inorganic

compound. This guide has provided a detailed overview of its core properties, including its

physical and chemical characteristics, synthesis, and reactivity. While it does not have direct

applications in the life sciences, a thorough understanding of its properties is crucial for

researchers in inorganic and materials chemistry. Strict adherence to safety protocols is

paramount when working with this hazardous substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b078036#molybdenum-pentafluoride-fundamental-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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